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Compound of Interest

Compound Name: 1-Iodohexadecane

Cat. No.: B047652 Get Quote

In-Depth Technical Guide to 1-Iodohexadecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-Iodohexadecane, with a focus on its molecular characteristics. The information

is presented to support its application in research, particularly in the fields of organic synthesis

and materials science.

Core Molecular Data
1-Iodohexadecane is a long-chain alkyl iodide that serves as a versatile reagent in various

chemical syntheses. Its fundamental molecular properties are summarized below for easy

reference.

Property Value Source(s)

Molecular Formula C₁₆H₃₃I [1][2][3][4]

Molecular Weight 352.34 g/mol [1][3][4]

Alternate Molecular Weight 352.3377 g/mol [2]

Physicochemical Characteristics
1-Iodohexadecane is typically a colorless to pale yellow liquid or solid, with its physical state

being dependent on the ambient temperature. It is characterized by its insolubility in water.
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Synthetic Applications
The primary utility of 1-Iodohexadecane in a laboratory setting is as an alkylating agent. The

carbon-iodine bond is relatively weak, making the iodine atom a good leaving group in

nucleophilic substitution reactions. This reactivity allows for the introduction of the 16-carbon

hexadecyl group onto various substrates.

A notable application is in the synthesis of surfactants. For instance, it is a key reactant in the

preparation of alkyl imidazolium surfactants. This process involves the alkylation of an

imidazole derivative with 1-Iodohexadecane.

Below is a simplified logical workflow illustrating the role of 1-Iodohexadecane in the synthesis

of a generic 1-hexadecyl-3-alkyl-imidazolium iodide, a type of ionic liquid.

Reactants

Process
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1-Iodohexadecane
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Alkylation

Imidazole Derivative

e.g., 1-Methylimidazole

Alkyl Imidazolium Iodide
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Click to download full resolution via product page

Synthesis of Alkyl Imidazolium Iodide.

Disclaimer: This document is intended for informational purposes only and does not constitute

a detailed experimental protocol. Researchers should consult peer-reviewed literature for
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specific reaction conditions and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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